Cas no 851971-39-6 (3-2-(2-methyl-1H-indol-3-yl)ethyl-1-(3-methylphenyl)-3-(pyridin-2-yl)methylthiourea)

• Product Name: 3-2-(2-methyl-1H-indol-3-yl)ethyl-1-(3-methylphenyl)-3-(pyridin-2-yl)methylthiourea
• CAS No: 851971-39-6
• Molecular Formula: C₂₅H₂₆N₄S
• Molecular Weight: 414.565743923187
• CID: 6031579
• PubChem ID: 5214962

3-2-(2-methyl-1H-indol-3-yl)ethyl-1-(3-methylphenyl)-3-(pyridin-2-yl)methylthiourea Properties

Names and Identifiers

• 3-2-(2-methyl-1H-indol-3-yl)ethyl-1-(3-methylphenyl)-3-(pyridin-2-yl)methylthiourea
• 1-(2-(2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)-3-(m-tolyl)thiourea
• Thiourea, N-[2-(2-methyl-1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)-N-(2-pyridinylmethyl)-
• 3-[2-(2-methyl-1H-indol-3-yl)ethyl]-1-(3-methylphenyl)-3-[(pyridin-2-yl)methyl]thiourea
• 851971-39-6
• 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-3-(3-methylphenyl)-1-(pyridin-2-ylmethyl)thiourea
• F0633-0102
• AKOS001503196

• InChIKey： RRGIYPPHSXXQQJ-UHFFFAOYSA-N
• Inchi： 1S/C25H26N4S/c1-18-8-7-10-20(16-18)28-25(30)29(17-21-9-5-6-14-26-21)15-13-22-19(2)27-24-12-4-3-11-23(22)24/h3-12,14,16,27H,13,15,17H2,1-2H3,(H,28,30)
• SMILES： N(CCC1C2=C(NC=1C)C=CC=C2)(CC1=NC=CC=C1)C(NC1=CC=CC(C)=C1)=S

Computed Properties

• Exact Mass: 414.18781802g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 414.18781802g/mol
• Heavy Atom Count: 30
• Complexity: 555
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas